propyl 4-{[(phenylthio)acetyl]amino}benzoate

• IUPAC Name: propyl 4-[(2-phenylsulfanylacetyl)amino]benzoate
• InChI: InChI=1S/C18H19NO3S/c1-2-12-22-18(21)14-8-10-15(11-9-14)19-17(20)13-23-16-6-4-3-5-7-16/h3-11H,2,12-13H2,1H3,(H,19,20)
• InChI Key: BRGKGAURBFJWKD-UHFFFAOYSA-N
• Canonical SMILES: CCCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=CC=CC=C2
• Molecular Formula: C18H19NO3S
• Molecular Weight: 329.4 g/mol

Description

Propyl 4-{[(phenylthio)acetyl]amino}benzoate is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is also known as PTAB, and it belongs to the class of benzamides.

Mechanism of Action

The mechanism of action of PTAB is not fully understood. However, it is believed to act through multiple pathways. One of the pathways is the inhibition of histone deacetylase, which leads to the upregulation of tumor suppressor genes and the downregulation of oncogenes. Another pathway is the activation of the Nrf2-ARE pathway, which leads to the upregulation of antioxidant genes and the downregulation of pro-inflammatory genes.
Biochemical and Physiological Effects:
PTAB has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of histone deacetylase, which leads to the upregulation of tumor suppressor genes and the downregulation of oncogenes. It has also been shown to activate the Nrf2-ARE pathway, which leads to the upregulation of antioxidant genes and the downregulation of pro-inflammatory genes. PTAB has been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism. It has also been shown to protect neurons from oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

PTAB has several advantages for lab experiments. It is easy to synthesize and purify, and it has a high yield. It is also stable under normal laboratory conditions. However, PTAB has some limitations. It is not water-soluble, which makes it difficult to use in aqueous solutions. It also has low bioavailability, which limits its use in vivo.

Future Directions

There are several future directions for the research on PTAB. One direction is the development of PTAB analogs with improved bioavailability and water-solubility. Another direction is the investigation of the mechanism of action of PTAB in more detail. This could lead to the identification of new targets for cancer treatment and neuroprotection. Another direction is the investigation of the potential of PTAB as a therapeutic agent for other diseases, such as inflammatory diseases and metabolic disorders.
Conclusion:
PTAB is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It has been extensively studied for its potential as a cancer treatment and neuroprotective agent. PTAB has been shown to inhibit the activity of histone deacetylase, activate the Nrf2-ARE pathway, induce apoptosis in cancer cells, and protect neurons from oxidative stress and inflammation. PTAB has several advantages for lab experiments, but it also has some limitations. There are several future directions for the research on PTAB, including the development of PTAB analogs with improved properties and the investigation of its potential as a therapeutic agent for other diseases.

Synthesis Methods

The synthesis of PTAB involves the reaction between 4-aminobenzoic acid and phenylthioacetic acid. This reaction is catalyzed by thionyl chloride, which converts the carboxylic acid group of 4-aminobenzoic acid into an acid chloride. The resulting product is then reacted with propylamine and sodium hydroxide to form PTAB. This synthesis method has been reported in the literature, and it has been optimized for high yield and purity.

Scientific Research Applications

PTAB has been extensively studied for its potential applications in various fields of science. One of the major research areas is cancer treatment. PTAB has been shown to inhibit the growth of cancer cells in vitro and in vivo. It does so by inducing apoptosis, which is a programmed cell death mechanism. PTAB has also been shown to inhibit the activity of histone deacetylase, which is a key enzyme involved in cancer development.
Another area of research is neuroprotection. PTAB has been shown to protect neurons from oxidative stress and inflammation. It does so by activating the Nrf2-ARE pathway, which is a cellular defense mechanism against oxidative stress. PTAB has also been shown to improve cognitive function in animal models of Alzheimer's disease.